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Compound of Interest

Compound Name: 4-Pentenamide, N,N-diethyl-

Cat. No.: B15393982 Get Quote

An In-depth Technical Guide to N,N-diethyl-4-pentenamide

This guide provides comprehensive technical information on N,N-diethyl-4-pentenamide,

including its chemical identity, properties, and a representative synthetic protocol. The content

is intended for researchers, scientists, and professionals in the field of drug development and

chemical synthesis.

Chemical Identity and Structure
N,N-diethyl-4-pentenamide is an aliphatic amide compound.

IUPAC Name: N,N-diethylpent-4-enamide[1]

Molecular Formula: C₉H₁₇NO[1]

Canonical SMILES: CCN(CC)C(=O)CCC=C[1]

CAS Number: 67449-88-1[1]

Below is the 2D chemical structure of N,N-diethyl-4-pentenamide.
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Figure 1. 2D Structure of N,N-diethyl-4-pentenamide.

Physicochemical and Spectroscopic Data
The following table summarizes key computed properties for N,N-diethyl-4-pentenamide.[1]

Property Value

Molecular Weight 155.24 g/mol

Exact Mass 155.131014166 Da

Monoisotopic Mass 155.131014166 Da

Topological Polar Surface Area 20.3 Å²

Complexity 128

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor Count 1

Rotatable Bond Count 5

Spectral information for this compound, including ¹³C NMR, GC-MS, and IR spectra, is

available in spectral databases.[1]
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Experimental Protocols: Synthesis
The synthesis of N,N-diethyl-4-pentenamide can be achieved via the amidation of 4-pentenoic

acid with diethylamine. While a specific protocol for this exact molecule is not detailed in the

provided search results, a general and common method involves activating the carboxylic acid,

followed by reaction with the amine. One-pot procedures using activating agents are efficient

for this type of transformation.[2]

Objective: To synthesize N,N-diethyl-4-pentenamide from 4-pentenoic acid and diethylamine.

Materials:

4-pentenoic acid

1,1'-Carbonyldiimidazole (CDI)

Diethylamine

Dichloromethane (DCM, anhydrous)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:

Activation of Carboxylic Acid: To a solution of 4-pentenoic acid (1.0 eq) in anhydrous

dichloromethane under an inert atmosphere, add 1,1'-Carbonyldiimidazole (1.05 eq) portion-

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.medigraphic.com/cgi-bin/new/resumenI.cgi?IDARTICULO=112204
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15393982?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


wise at room temperature. Stir the mixture for 1-2 hours until gas evolution (CO₂) ceases,

indicating the formation of the acylimidazole intermediate.

Amine Addition: Add diethylamine (1.2 eq) to the reaction mixture dropwise.

Reaction: Allow the reaction to stir at room temperature overnight.

Work-up: Transfer the reaction mixture to a separatory funnel. Wash the organic layer

sequentially with saturated aqueous NaHCO₃ solution and brine.

Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and

concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: The resulting crude product can be purified by silica gel column chromatography

to yield pure N,N-diethyl-4-pentenamide.

Visualization of Synthetic Workflow
The following diagram illustrates the key steps in the synthesis of N,N-diethyl-4-pentenamide

as described in the experimental protocol.
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Reactants:
4-Pentenoic Acid + Diethylamine

Step 1: Carboxylic Acid Activation
(e.g., with CDI in DCM)

Step 2: Amine Addition
(Formation of Amide Bond)

Acylimidazole
Intermediate

Step 3: Aqueous Work-up
(Wash with NaHCO3 and Brine)

Crude Product

Step 4: Purification
(Column Chromatography)

Final Product:
N,N-diethyl-4-pentenamide

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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